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Compound of Interest

Compound Name: Boc-Tic-OH

Cat. No.: B1144034

An in-depth examination of the chemical properties, synthesis, and applications of (S)-N-Boc-
1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid and its enantiomer, tailored for professionals in
drug discovery and development.

Boc-Tic-OH, a conformationally constrained amino acid analogue, serves as a critical building
block in medicinal chemistry and peptide research. Its rigid structure allows for the synthesis of
peptides and peptidomimetics with well-defined secondary structures, making it an invaluable
tool for designing potent and selective therapeutic agents. This guide provides a detailed
overview of its chemical identity, properties, and common applications.

Boc-Tic-OH exists as two primary stereoisomers, the (S)- and (R)-enantiomers, which may
exhibit different biological activities and are therefore distinguished by unique CAS numbers.

Physicochemical Properties

The fundamental properties of Boc-Tic-OH are consistent across both of its common
enantiomeric forms, given their identical molecular formula and mass.
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Property Value Citations
Molecular Formula C15H1oNO4 [1112][3]
Molecular Weight 277.32 g/mol [1][2]

(3S)-2-[(2-methylpropan-2-
)oxycarbonyl]-3,4-dihydro-

IUPAC Name (S-form) Y _y _ y ! g . [3]
1H-isoquinoline-3-carboxylic

acid

(3R)-2-[(2-methylpropan-2-
l)oxycarbonyl]-3,4-dihydro-

IUPAC Name (R-form) % .y ] 'y] Y ] [1]14]
1H-isoquinoline-3-carboxylic

acid

Chemical Identification

The two enantiomers of Boc-Tic-OH are registered under distinct CAS numbers, which is a
critical detail for procurement and regulatory purposes. The (S)-form is frequently referred to as
Boc-L-Tic-OH, while the (R)-form is known as Boc-D-Tic-OH.

Enantiomer CAS Number Synonyms Citations

Boc-L-Tic-OH, (S)-N-
] Boc-1,2,3,4-
(S)-form (L-Tic) 78879-20-6 ) o [2][3][5]
tetrahydroisoquinoline

-3-carboxylic acid

Boc-D-Tic-OH, (R)-N-
) Boc-1,2,3,4-
(R)-form (D-Tic) 115962-35-1 _ o [1]]4]
tetrahydroisoquinoline

-3-carboxylic acid

Experimental Protocols and Applications

Boc-Tic-OH is primarily utilized as a building block in solid-phase peptide synthesis (SPPS) to
introduce conformational constraints into peptide backbones. The following outlines a
generalized experimental workflow for its incorporation into a peptide sequence.
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Logical Workflow for Peptide Synthesis using Boc-Tic-
OH

The diagram below illustrates the standard logical steps for incorporating a Boc-Tic-OH
residue into a growing peptide chain during solid-phase synthesis. This process involves the
deprotection of the N-terminus of the resin-bound peptide, followed by the coupling of the Boc-
Tic-OH amino acid, and subsequent washing to remove excess reagents before the next cycle.

Start: Resin with N-terminal
Fmoc-protected peptide

Step 1: Deprotection
(e.g., 20% Piperidine in DMF)

Step 2: Washing
(DMF, DCM, etc.)

Step 3: Coupling
(Boc-Tic-OH, HBTU/DIC, DIPEA)

Step 4: Washing
(DMF, DCM)

End: Resin with elongated peptide
(N-terminus is now Boc-Tic)

Click to download full resolution via product page
Caption: Workflow for Solid-Phase Peptide Synthesis (SPPS) incorporating Boc-Tic-OH.

Significance in Drug Development

The incorporation of Boc-Tic-OH into peptide-based drug candidates can significantly enhance
their pharmacological properties. The constrained tetrahydroisoquinoline ring system locks the
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peptide backbone into a specific conformation, which can lead to increased receptor affinity,
enhanced selectivity, and improved stability against enzymatic degradation.

Conceptual Signaling Pathway Modulation

Peptides containing Tic residues often target G-protein coupled receptors (GPCRSs). The
diagram below provides a generalized representation of how a Tic-containing peptide
antagonist might function. By binding to the receptor, it prevents the endogenous ligand from
activating the G-protein cascade, thereby inhibiting downstream signaling events such as the
production of second messengers.
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Caption: Antagonistic action of a Tic-peptide on a GPCR signaling pathway.
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This guide serves as a foundational resource for researchers and professionals engaged in the
use of constrained amino acids like Boc-Tic-OH. For specific experimental applications, further
consultation of peer-reviewed literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Boc-Tic-OH for
Advanced Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144034#boc-tic-oh-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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